Cas no 591-20-8 (3-Bromophenol)

In case of open fire\High heat combustible.Its powder and air can form explosive mixture, When reaching a certain concentration, It will explode in case of Mars.Suffer from high feverdecompositionReleaseToxicOf gas.

3-Bromophenol structure

Product Name:3-Bromophenol

CAS No:591-20-8

Molecular Formula:C₆H₅OBr

Molecular Weight:173.0073

MDL:MFCD00002253

CID:38589

PubChem ID:11563

3-Bromophenol Properties

Names and Identifiers

- 3-Bromophenol
- M-BROMOPHENOL
- 3-bromo-pheno
- Phenol, m-bromo-
- 3-Bromophenoles
- m-Bromophenoles
- m-Bromophenol 3-Bromophenol
- m-bromophenol(MBP)
- 3-BROMOPHENOL OEKANAL, 250 MG
- 3-Brom-phenol
- Phenol, 3-bromo-
- META-BROMOPHENOL
- m-bromophenol (3-isomer)
- 1-bromo-3-hydroxy-benzene
- 3-bromanylphenol
- 3-bromophenyl alcohol
- Phenol,3-bromo
- Phenol,m-bromo
- NS00034092
- BDBM50150795
- F0001-1548
- B3R
- Q-200364
- A832171
- Q26421128
- M-BROMOPHENOL [MI]
- Z104473834
- AKOS000118744
- EN300-19434
- B0629
- PS-4040
- M-BROMOPHENOL [HSDB]
- Phenol, 3-bromo-; Phenol, m-bromo- (8CI); 3-Bromophenol; m-Bromophenol
- FT-0615113
- EINECS 209-706-5
- MFCD00002253
- 3-bromo phenol
- meta bromophenol
- CHEMBL185651
- SCHEMBL49927
- DTXSID9060449
- VMU0X6956Y
- HSDB 7649
- 3-Bromophenol, purum, >=97.5% (HPLC)
- UNII-VMU0X6956Y
- FT-0601041
- 3-Bromophenol, 98%
- meta-bromo-phenol
- AM20060304
- 3-Bromo-phenol
- BROMOPHENOL, M-
- STR02996
- InChI=1/C6H5BrO/c7-5-2-1-3-6(8)4-5/h1-4,8
- 591-20-8
- DTXCID4042541
- DB-006384
- STL280238
- +Expand
- MDL： MFCD00002253
- InChIKey： MNOJRWOWILAHAV-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H5BrO/c7-5-2-1-3-6(8)4-5/h1-4,8H
- SMILES： C1=CC(=CC(=C1)O)Br
- BRN： 1853950

Computed Properties

Exact Mass: 171.95200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 171.952377
Heavy Atom Count: 8
Complexity: 74.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 2.15470
PSA: 20.23000
Merck: 1428
Refractive Index: 1.595-1.599
Water Partition Coefficient: Insoluble
Boiling Point: 237°C(lit.)
Melting Point: 28-32 °C (lit.)
Flash Point: >230 °F
Solubility: alcohol: soluble
Color/Form: Pale-yellow to Yellow-brown Solid
Solubility: Slightly soluble in water, soluble in ethanol \ chloroform \ ether \ alkali solution
Sensitiveness: Light Sensitive
pka: 9.03(at 25℃)
Density: 1,63 g/cm3

3-Bromophenol Security Information

Symbol: GHS07
RTECS：SJ7874900
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26-S36/39-S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R22; R36/37/38
Hazard Level：6.1(b)
Dangerous goods sign： Xi
Hazardous Material transportation number：2811
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：T
HazardClass：6.1(b)
FLUKA BRAND F CODES：8-10-23

3-Bromophenol Customs Data

HS CODE：29081000
Customs Data：

China Customs Code:
2908199090

Overview:

HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

3-Bromophenol Related Literature

1. 250. The direct dibromination of m-bromophenol and an example of group migration

Herbert H. Hodgson,John Walker,J. Nixon J. Chem. Soc. 1933 1053
2. Relationship between the dissociation constant of the proton donor and hydrogen-bonding

G. Socrates Trans. Faraday Soc. 1970 66 1052
3. 140. The action of aluminium chloride on some aromatic bromo-compounds

G. Baddeley,J. Plant J. Chem. Soc. 1943 525
4. 140. The action of aluminium chloride on some aromatic bromo-compounds

G. Baddeley,J. Plant J. Chem. Soc. 1943 525
5. Development of an enolate alkynylation approach towards the synthesis of the taiwanschirin natural products

Maxwell B. Haughey,Kirsten E. Christensen,Darren L. Poole,Timothy J. Donohoe Chem. Sci. 2021 12 13392
6. CXIX.—The nitrosation of phenols. Part IX. Further study of the nitrosation of m-bromophenol

Herbert Henry Hodgson,Arnold Kershaw J. Chem. Soc. 1930 967
7. XXIV.—The nitration of m-bromophenol

Herbert Henry Hodgson,Francis Harry Moore J. Chem. Soc. 1926 129 155
8. 771. Determination of the ionization constant of hydrocyanic acid at 25° by a spectrophotometric indicator method

K. P. Ang J. Chem. Soc. 1959 3822
9. Surface modification of nylon 6,6 using a carbene insertion approach

Anton Blencowe,Kevin Cosstick,Wayne Hayes New J. Chem. 2006 30 53
10. Synthetic control over intra- and intermolecular charge transfer can turn on the fluorescence emission of non-emissive coumarin

Byung Hak Jhun,Kei Ohkubo,Shunichi Fukuzumi,Youngmin You J. Mater. Chem. C 2016 4 4556

Cas no 591-20-8 (3-Bromophenol)

3-Bromophenol Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Bromophenol Security Information

3-Bromophenol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Bromophenol Related Literature

Related Categories

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